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Compound of Interest

Compound Name: Dimethyl terephthalate-d4

Cat. No.: B1340465

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the pricing, availability,
and technical specifications of the Dimethyl terephthalate-d4 (DMT-d4) analytical standard.
Furthermore, it outlines detailed experimental protocols for its use as an internal standard in
chromatographic applications, ensuring accurate and reliable quantification of phthalates in
various matrices.

Quantitative Data Summary

The following tables summarize the availability, pricing, and technical specifications of
Dimethyl terephthalate-d4 from various suppliers. This information is crucial for the
procurement and appropriate application of the analytical standard in a research setting.

Table 1: Price and Availability of Dimethyl terephthalate-d4 Analytical Standard
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. Catalog . . I
Supplier Package Size Price (USD) Availability
Number
CDN Isotopes D-0207 05g $357.00 In Stock
1lg $603.00 In Stock
Thermo Scientific
] 42223 1lg Price on request -
Chemicals
MedChemExpres )
HY-Y0383S 1 mg Price on request In Stock
s
5 mg Price on request In Stock
10 mg Price on request In Stock
CDN-D-0207- _ _
LGC Standards 05¢g Login for price In stock
0.5G
CDN-D-0207-1G 1g Login for price In stock

Table 2: Technical Specifications of Dimethyl terephthalate-d4 Analytical Standard
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Thermo
o L MedChemExpr LGC
Specification CDN Isotopes Scientific
. ess Standards
Chemicals
CAS Number 74079-01-9 74079-01-9 74079-01-9 74079-01-9
Molecular
C10HeD4O4 C10HsD40Oa C10HeD40O4 C10D4HeO4
Formula
Molecular Weight  198.21 198.21 198.21 198.21
Isotopic Purity >98 atom % D 98 atom % D >99% 98 atom % D
Chemical Purity - - >98% min 98%
Physical Form Solid Solid Solid Neat
Room
temperature in
Room
Storage 2°Cto 8°C continental US; -
temperature

may vary

elsewhere.[1]

Experimental Protocols

Dimethyl terephthalate-d4 is commonly employed as an internal standard in isotope dilution
mass spectrometry (IDMS) for the quantification of phthalates and their metabolites in various
samples, including plastics, consumer products, and biological matrices. Its use helps to
correct for analyte loss during sample preparation and instrumental analysis, thereby improving
the accuracy and precision of the results.

General Workflow for Phthalate Analysis using an
Internal Standard

The following diagram illustrates a typical workflow for the analysis of phthalates using an
internal standard like Dimethyl terephthalate-d4.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


http://www.acgpubs.org/doc/2018122219540019-JCM-1812-1094.pdf
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Sample Collection

Y
Spiking with DMT-d4 Internal Standard

A

Analyte Extraction (e.g., LLE, SPE)

A

Sample Cleanup (if necessary)

A

Solvent Evaporation & Reconstitution

Instrumental Analysis
\

GC-MS or LC-MS/MS Injection

A

Chromatographic Separation

A

Mass Spectrometric Detection

Data Pr;ycessing

Peak Integration

:

Calibration Curve Generation

A

Analyte Quantification

Click to download full resolution via product page

A typical workflow for phthalate analysis.
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Detailed Methodology for GC-MS Analysis of Phthalates
in Plastic

This protocol provides a detailed method for the quantification of phthalates in plastic materials
using gas chromatography-mass spectrometry (GC-MS) with Dimethyl terephthalate-d4 as an
internal standard.

1. Materials and Reagents:

o Dimethyl terephthalate-d4 (DMT-d4) analytical standard
o Phthalate standards (native)

o Hexane (or other suitable solvent), HPLC grade

e Dichloromethane, HPLC grade

¢ Anhydrous sodium sulfate

e Plastic sample

2. Standard Solution Preparation:

e DMT-d4 Internal Standard Stock Solution (100 pg/mL): Accurately weigh 10 mg of DMT-d4
and dissolve it in 100 mL of hexane.

o Native Phthalate Stock Solution (100 pg/mL): Prepare a stock solution containing a mixture
of the target phthalates at a concentration of 100 pg/mL each in hexane.

» Calibration Standards: Prepare a series of calibration standards by serially diluting the native
phthalate stock solution with hexane to cover the desired concentration range (e.g., 0.1, 0.5,
1,5, 10, 20 pg/mL). Spike each calibration standard with the DMT-d4 internal standard stock
solution to a final concentration of 5 ug/mL.

3. Sample Preparation:

o Sample Weighing: Accurately weigh approximately 0.1 g of the plastic sample into a glass
vial.
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« Internal Standard Spiking: Add a known volume of the DMT-d4 internal standard stock
solution to the sample.

» Solvent Extraction: Add 10 mL of a dichloromethane/hexane (1:1, v/v) mixture to the vial.

e Ultrasonic Extraction: Place the vial in an ultrasonic bath for 30 minutes to facilitate the
extraction of phthalates.

« Filtration and Drying: Filter the extract through anhydrous sodium sulfate to remove any
residual water.

« Concentration: Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1
mL.

4. GC-MS Instrumental Analysis:

e Gas Chromatograph (GC) Conditions:

[e]

Column: DB-5ms (30 m x 0.25 mm, 0.25 um) or equivalent

[e]

Inlet Temperature: 280 °C

(¢]

Injection Volume: 1 pL (splitless mode)

[¢]

Oven Temperature Program: Start at 60 °C (hold for 1 min), ramp to 220 °C at 20 °C/min
(hold for 1 min), then ramp to 300 °C at 10 °C/min (hold for 5 min).

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El) at 70 eV
o Source Temperature: 230 °C
o Quadrupole Temperature: 150 °C
o Acquisition Mode: Selected lon Monitoring (SIM)

Table 3: Selected lons for GC-MS Analysis
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Compound Quantifier lon (m/z) Qualifier lon(s) (m/z)
Dimethyl terephthalate (DMT) 163 194, 133

Dimethyl terephthalate-d4

(DMT-d4) 167 198, 137

Diethyl phthalate (DEP) 149 177, 222

Dibutyl phthalate (DBP) 149 205, 223

Benzyl butyl phthalate (BBP) 149 91, 206
Di(2-ethylhexyl) phthalate 149 167, 279

(DEHP)

5. Data Analysis and Quantification:

o Construct a calibration curve by plotting the ratio of the peak area of each native phthalate to
the peak area of the DMT-d4 internal standard against the concentration of the native
phthalate.

o Determine the concentration of each phthalate in the sample extract from the calibration
curve.

o Calculate the final concentration of each phthalate in the original plastic sample, taking into
account the initial sample weight and dilution factors.

Logical Relationship in Isotope Dilution Quantification

The following diagram illustrates the logical relationship in the quantification process using an
internal standard.
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Instrumental Measurement
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/
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Quantification logic using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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